Cas no 125629-91-6 ((s)-1-benzyl-5-hydroxymethyl-2-pyrrolidinone)
(s)-1-benzyl-5-hydroxymethyl-2-pyrrolidinone Chemical and Physical Properties
Names and Identifiers
-
- (s)-1-benzyl-5-hydroxymethyl-2-pyrrolidinone
- N-benzylpyroglutaminol
-
- MDL: MFCD00797913
- Inchi: InChI=1S/C12H15NO2/c14-9-11-6-7-12(15)13(11)8-10-4-2-1-3-5-10/h1-5,11,14H,6-9H2/t11-/m0/s1
- InChI Key: OECBQTBLDLREAV-NSHDSACASA-N
- SMILES: C1=CC=C(C=C1)CN2[C@@H](CCC2=O)CO
Computed Properties
- Exact Mass: 205.11000
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
Experimental Properties
- PSA: 40.54000
- LogP: 1.10780
(s)-1-benzyl-5-hydroxymethyl-2-pyrrolidinone Security Information
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-36/37/39
(s)-1-benzyl-5-hydroxymethyl-2-pyrrolidinone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM490883-1g |
(S)-1-Benzyl-5-(hydroxymethyl)pyrrolidin-2-one |
125629-91-6 | 97% | 1g |
$629 | 2023-01-02 | |
| Apollo Scientific | OR310597-1g |
(S)-1-Benzyl-5-hydroxymethyl-2-pyrrolidinone |
125629-91-6 | 1g |
£470.00 | 2024-07-20 | ||
| abcr | AB150872-500 mg |
(S)-1-Benzyl-5-hydroxymethyl-2-pyrrolidinone, 95%; . |
125629-91-6 | 95% | 500mg |
€497.00 | 2023-05-20 | |
| abcr | AB150872-1 g |
(S)-1-Benzyl-5-hydroxymethyl-2-pyrrolidinone, 95%; . |
125629-91-6 | 95% | 1g |
€769.30 | 2023-05-20 | |
| Key Organics Ltd | AS-7005-1MG |
(S)-1-Benzyl-5-hydroxymethyl-2-pyrrolidinone |
125629-91-6 | >97% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | AS-7005-5MG |
(S)-1-Benzyl-5-hydroxymethyl-2-pyrrolidinone |
125629-91-6 | >97% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | AS-7005-10MG |
(S)-1-Benzyl-5-hydroxymethyl-2-pyrrolidinone |
125629-91-6 | >97% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | AS-7005-20MG |
(S)-1-Benzyl-5-hydroxymethyl-2-pyrrolidinone |
125629-91-6 | >97% | 0mg |
£76.00 | 2023-04-17 | |
| Key Organics Ltd | AS-7005-0.5G |
(S)-1-Benzyl-5-hydroxymethyl-2-pyrrolidinone |
125629-91-6 | >97% | 0.5g |
£275.00 | 2025-02-08 | |
| Key Organics Ltd | AS-7005-1G |
(S)-1-Benzyl-5-hydroxymethyl-2-pyrrolidinone |
125629-91-6 | >97% | 1g |
£440.00 | 2025-02-08 |
(s)-1-benzyl-5-hydroxymethyl-2-pyrrolidinone Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on (s)-1-benzyl-5-hydroxymethyl-2-pyrrolidinone
Introduction to (S)-1-benzyl-5-hydroxymethyl-2-pyrrolidinone (CAS No. 125629-91-6)
(S)-1-benzyl-5-hydroxymethyl-2-pyrrolidinone, with the CAS number 125629-91-6, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This chiral pyrrolidinone derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development. The compound's stereochemistry, specifically its (S)-configuration, plays a crucial role in its biological activity and interaction with biological targets.
The< strong>benzyl group attached to the pyrrolidinone ring contributes to the compound's hydrophobicity, enhancing its solubility in organic solvents and facilitating its absorption in biological systems. Additionally, the presence of a< strong>5-hydroxymethyl moiety introduces a polar functional group, which can influence the compound's reactivity and binding affinity to biological receptors. These structural features make (S)-1-benzyl-5-hydroxymethyl-2-pyrrolidinone a promising candidate for further exploration in medicinal chemistry.
In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The (S)-configuration of this compound is particularly noteworthy, as it aligns with the stereochemical requirements of many biologically active molecules. Studies have shown that the (S)-enantiomer of various pyrrolidinone derivatives exhibits enhanced pharmacological properties, making it a valuable scaffold for drug design.
One of the most exciting areas of research involving (S)-1-benzyl-5-hydroxymethyl-2-pyrrolidinone is its potential application in the treatment of neurological disorders. The pyrrolidinone core is a common motif found in many neuroactive compounds, and modifications to this scaffold can lead to novel therapeutic agents. Recent studies have demonstrated that derivatives of this compound exhibit potent activity against enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The< strong>5-hydroxymethyl group, in particular, has been shown to modulate the activity of acetylcholinesterase, an enzyme critical for cognitive function.
The< strong>benzyl group also plays a significant role in the pharmacological profile of this compound. It has been implicated in enhancing binding affinity to specific receptors by providing steric hindrance and optimizing the orientation of the molecule within the binding site. This has led to investigations into using (S)-1-benzyl-5-hydroxymethyl-2-pyrrolidinone as a lead compound for designing more potent and selective drugs targeting neurological disorders.
Beyond its applications in neurology, (S)-1-benzyl-5-hydroxymethyl-2-pyrrolidinone has shown promise in other therapeutic areas as well. For instance, its structural features make it a suitable candidate for developing anti-inflammatory agents. The< strong>5-hydroxymethyl group can interact with inflammatory pathways by modulating key enzymes and cytokines involved in the inflammatory response. Preclinical studies have indicated that derivatives of this compound exhibit anti-inflammatory properties comparable to existing drugs but with improved selectivity and reduced side effects.
The synthesis of (S)-1-benzyl-5-hydroxymethyl-2-pyrrolidinone is another area of active research. Efficient synthetic routes are essential for producing this compound on an industrial scale for pharmaceutical applications. Researchers have developed multi-step synthetic strategies that leverage asymmetric catalysis to obtain high enantiomeric purity. These methods often involve chiral auxiliaries or catalysts that facilitate the stereoselective formation of the (S)-enantiomer. Advances in synthetic chemistry have made it possible to produce this compound with high yield and purity, paving the way for its commercialization.
The pharmacokinetic properties of (S)-1-benzyl-5-hydroxymethyl-2-pyrrolidinone are also subjects of intense investigation. Understanding how a drug is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic efficacy and safety profile. Studies have shown that this compound exhibits favorable pharmacokinetic characteristics, including good oral bioavailability and moderate metabolic clearance rates. These properties make it an attractive candidate for further development into a clinical drug.
In conclusion, (S)-1-benzyl-5-hydroxymethyl-2-pyrrolidinone (CAS No. 125629-91-6) is a versatile and promising compound with significant potential in pharmaceutical applications. Its unique structural features, including the< strong>(S)-configuration,< strong>benzyl group, and< strong>5-hydroxymethyl moiety, contribute to its diverse biological activities and make it an excellent scaffold for drug design. Recent research highlights its potential in treating neurological disorders, inflammation, and other diseases. With continued advancements in synthetic chemistry and pharmacological research, this compound is poised to play a crucial role in the development of novel therapeutic agents.
125629-91-6 ((s)-1-benzyl-5-hydroxymethyl-2-pyrrolidinone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)